Cas no 93858-90-3 (Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,octaammonium salt (9CI))

• Product Name: Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,octaammonium salt (9CI)
• CAS No: 93858-90-3
• MF: C₁₈H₇₆N₁₄O₂₄P₈
• MW: 1120.66553020477
• CID: 804114
• PubChem ID: 44153719
• Update Time: 2025-04-19

Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,octaammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[2,5,8,11,14,17-hexakis(phosphonomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bis-,octaammonium salt (9CI)
• octaammonium octahydrogen [2,5,8,11,14,17-hexakis(phosphonatomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl]bisphosphonate
• octaazanium,[2-[bis[[hydroxy(oxido)phosphoryl]methyl]amino]ethyl-[2-[2-[2-[2-[bis[[hydroxy(oxido)phosphoryl]methyl]amino]ethyl-[[hydroxy(oxido)phosphoryl]methyl]amino]ethyl-[[hydroxy(oxido)phosphoryl]
• Octaammonium octahydrogen (2,5,8,11,14,17-hexakis(phosphonatomethyl)-2,5,8,11,14,17-hexaazaoctadecane-1,18-diyl)bisphosphonate
• 93858-90-3
• EINECS 299-325-0

• Inchi： 1S/C18H52N6O24P8.8H3N/c25-49(26,27)11-19(3-5-21(13-51(31,32)33)7-9-23(15-53(37,38)39)16-54(40,41)42)1-2-20(12-50(28,29)30)4-6-22(14-52(34,35)36)8-10-24(17-55(43,44)45)18-56(46,47)48;;;;;;;;/h1-18H2,(H2,25,26,27)(H2,28,29,30)(H2,31,32,33)(H2,34,35,36)(H2,37,38,39)(H2,40,41,42)(H2,43,44,45)(H2,46,47,48);8*1H3
• InChI Key： NYTFOVRLJGJMMM-UHFFFAOYSA-N
• SMILES： P(CN(CCN(CP(=O)([O-])O)CCN(CP(=O)([O-])O)CP(=O)([O-])O)CCN(CP(=O)([O-])O)CCN(CP(=O)([O-])O)CCN(CP(=O)([O-])O)CP(=O)([O-])O)(=O)([O-])O.[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 1120.3057853g/mol
• Monoisotopic Mass: 1120.3057853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 64
• Rotatable Bond Count: 31
• Complexity: 1410
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 510Ų